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Compound of Interest

Compound Name: (2-Bromo-3-iodophenyl)methanol

Cat. No.: B591537 Get Quote

An In-depth Technical Guide on the Stability and Storage of (2-Bromo-3-
iodophenyl)methanol

For Researchers, Scientists, and Drug Development Professionals

Abstract
(2-Bromo-3-iodophenyl)methanol is a halogenated aromatic alcohol with potential

applications in organic synthesis and pharmaceutical research. Understanding its stability and

appropriate storage conditions is critical for ensuring its integrity and the reliability of

experimental outcomes. This technical guide provides a comprehensive overview of the known

stability and storage parameters for (2-Bromo-3-iodophenyl)methanol. Due to the limited

availability of specific stability studies for this compound in publicly accessible literature, this

guide further outlines general principles and methodologies for assessing the stability of related

halophenyl methanols.

Chemical and Physical Properties
A summary of the key chemical and physical properties of (2-Bromo-3-iodophenyl)methanol
is presented in Table 1.

Table 1: Chemical and Physical Properties of (2-Bromo-3-iodophenyl)methanol
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Property Value

CAS Number 1261644-21-6

Molecular Formula C₇H₆BrIO

Molecular Weight 312.93 g/mol

Physical Form Solid[1]

Purity Typically ≥98%[1]

Recommended Storage and Handling
Proper storage and handling are paramount to prevent the degradation of (2-Bromo-3-
iodophenyl)methanol. The recommended conditions are based on information from chemical

suppliers and general knowledge of similarly structured compounds.

Table 2: Recommended Storage and Handling Conditions

Parameter Recommendation Rationale

Temperature 2-8°C[1]

Refrigeration slows down

potential degradation

reactions.

Light Keep in a dark place[1]
To prevent potential photolytic

degradation.

Atmosphere Sealed in dry conditions[1]

To protect from moisture and

atmospheric oxygen, which

could participate in

degradation.

Inert Gas
Recommended for long-term

storage

To further minimize oxidative

degradation.

Safety Information
(2-Bromo-3-iodophenyl)methanol is classified with the following hazard statements:
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H315: Causes skin irritation

H319: Causes serious eye irritation

H335: May cause respiratory irritation

Standard laboratory personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat, should be worn when handling this compound. Work should be conducted in a

well-ventilated area or a fume hood.

Stability Profile and Potential Degradation Pathways
While specific experimental stability data for (2-Bromo-3-iodophenyl)methanol is not

extensively documented, its structure suggests several potential degradation pathways based

on the reactivity of its functional groups (benzyl alcohol, bromo and iodo substituents on an

aromatic ring).

Oxidative Degradation
The benzylic alcohol moiety is susceptible to oxidation, which could lead to the formation of the

corresponding aldehyde (2-Bromo-3-iodobenzaldehyde) and subsequently the carboxylic acid

(2-Bromo-3-iodobenzoic acid). This process can be accelerated by exposure to air (oxygen),

heat, and light.

Photodegradation
Aromatic halides, particularly iodo-substituted compounds, can be sensitive to light. The

carbon-iodine bond is weaker than the carbon-bromine bond and can be cleaved by UV or

even visible light, potentially leading to dehalogenation or other complex reactions.

Thermal Degradation
At elevated temperatures, thermal decomposition may occur. The specific degradation products

would depend on the temperature and atmosphere.

Incompatibilities
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Based on general chemical principles, (2-Bromo-3-iodophenyl)methanol may be

incompatible with:

Strong Oxidizing Agents: Can lead to rapid and potentially hazardous oxidation of the alcohol

group.

Strong Reducing Agents: May cause dehalogenation.

Strong Acids and Bases: Could catalyze degradation reactions.

A logical diagram illustrating the potential degradation pathways is provided below.
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Potential Degradation Pathways of (2-Bromo-3-iodophenyl)methanol

(2-Bromo-3-iodophenyl)methanol

Oxidation Photodegradation Thermal Degradation

2-Bromo-3-iodobenzaldehyde Dehalogenated Species Other Decomposition Products

2-Bromo-3-iodobenzoic acid

Further
Oxidation
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Forced Degradation Study Workflow

Stress ConditionsAnalysis

Acid Hydrolysis
(e.g., 0.1 M HCl)

Analyze Stressed Samples

Base Hydrolysis
(e.g., 0.1 M NaOH)

Oxidative
(e.g., 3% H2O2)

Thermal
(e.g., 60°C)

Photolytic
(ICH Q1B)

Develop Stability-Indicating
Method (e.g., HPLC-UV)

Characterize Degradants
(e.g., LC-MS, NMR)

Validate Method
(ICH Q2(R1))

(2-Bromo-3-iodophenyl)methanol
Stock Solution

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [stability and storage conditions for (2-Bromo-3-
iodophenyl)methanol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b591537#stability-and-storage-conditions-for-2-bromo-
3-iodophenyl-methanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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